Cas no 13563-36-5 (4-amino-2-methyl-2,3-dihydropyridazin-3-one)

• Product Name: 4-amino-2-methyl-2,3-dihydropyridazin-3-one
• CAS No: 13563-36-5
• MF: C₅H₇N₃O
• MW: 125.128580331802
• MDL: MFCD19203791
• CID: 1243876
• PubChem ID: 13103636
• Update Time: 2025-04-20

4-amino-2-methyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 4-amino-2-methyl-
• 2-methyl-4-amino-3(2H)-pyridazinone
• 4-AMINO-2-METHYL-2,3-DIHYDROPYRIDAZIN-3-ONE
• 4-AMINO-2-METHYLPYRIDAZIN-3-ONE
• DB-356189
• IYGZSLRPKFUJMR-UHFFFAOYSA-N
• 5-amino-1-methyl-6-pyridazone
• CS-0139099
• EN300-1600873
• MFCD19203791
• BS-15232
• SCHEMBL1230750
• 13563-36-5
• D83592
• 4-Amino-2-methylpyridazin-3(2H)-one
• AKOS006340293
• 4-Amino-2-methyl-2H-pyridazin-3-one
• 4-amino-2-methyl-2,3-dihydropyridazin-3-one

• MDL： MFCD19203791
• Inchi： 1S/C5H7N3O/c1-8-5(9)4(6)2-3-7-8/h2-3H,6H2,1H3
• InChI Key： IYGZSLRPKFUJMR-UHFFFAOYSA-N
• SMILES： O=C1C(=CC=NN1C)N

Computed Properties

• Exact Mass: 125.05901
• Monoisotopic Mass: 125.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• PSA: 58.69